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For Immediate Implementation by Laboratory Personnel

The proper disposal of terbuthylazine, a selective herbicide, is a critical component of

laboratory safety and environmental responsibility. Due to its potential for environmental

toxicity, particularly to aquatic life, strict adherence to established disposal protocols is

imperative.[1][2][3][4] This guide provides essential, step-by-step instructions for the safe

handling and disposal of terbuthylazine waste, ensuring the protection of both laboratory

personnel and the ecosystem.

Core Principles of Terbuthylazine Waste
Management
Before initiating any disposal procedure, it is crucial to understand the fundamental principles

that govern the safe handling of terbuthylazine waste:

Avoid Environmental Release: Under no circumstances should terbuthylazine or its

containers be disposed of in general waste, drains, or waterways.[1][3][4] It is classified as

very toxic to aquatic life with long-lasting effects.[1][2][5][6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, eye protection, and protective clothing, when handling terbuthylazine
waste.[1][4]
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Consult Local Regulations: Disposal procedures must comply with all local, state, and

federal regulations.[1][4][6] If there is any conflict between this guide and label instructions,

the label instructions prevail.[2]

Step-by-Step Disposal Procedures
1. Unused or Unwanted Terbuthylazine Product:

Primary Disposal Method: The preferred method for disposing of small quantities of unused

terbuthylazine is to use it according to the product label directions.[7][8]

Hazardous Waste Disposal: If the product cannot be used, it must be treated as hazardous

waste.[3][4][6] Arrange for disposal at an approved hazardous waste disposal facility.[1][9]

Contact your institution's environmental health and safety (EHS) department or a licensed

hazardous waste disposal contractor for guidance.

Do Not: Do not burn the product.[5][10][11] Open burning is prohibited.[1]

2. Empty Terbuthylazine Containers:

Triple Rinsing: All empty containers must be thoroughly decontaminated by triple rinsing.[3]

[4][7]

Invert the empty container over the spray or mixing tank and allow it to drain for at least 30

seconds after the flow has slowed to a drip.[3][4]

Add water to the container until it is about a quarter full.[12]

Securely replace the lid and shake the container vigorously.[12]

Pour the rinsate into the spray tank or a designated collection container for later use as a

dilute spray.[7][12]

Repeat this rinsing procedure two more times.[12]

Container Destruction: After triple rinsing, render the container unusable by puncturing and

flattening it.[4][10][11][13]
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Final Disposal: Dispose of the clean, punctured container in an approved landfill or through a

designated recycling program if available.[7][10][11][14] Check with your local waste

management authority for specific requirements.[5] Never reuse empty pesticide containers

for any other purpose.[4][15]

3. Spills and Contaminated Materials:

Containment: In the event of a spill, immediately contain the material to prevent it from

spreading or entering drains and waterways.[1][3][4] Use absorbent materials such as sand,

earth, or a non-combustible absorbent material.[1][4]

Collection: Carefully collect the spilled material and absorbent into a clean, dry, and properly

labeled container for disposal.[1][4]

Decontamination: Decontaminate the spill area with a suitable solution (e.g., detergent and

water), and collect the cleaning materials for disposal as hazardous waste.[4]

Reporting: Report significant spills to the appropriate emergency services and environmental

authorities as required by local regulations.[3][4]

Parameter Value/Instruction Source

UN Number 3077 (Solid), 3082 (Liquid) [2][6]

Hazard Class
9 (Miscellaneous Dangerous

Goods)
[2][3]

Marine Pollutant Yes [3][4]

Container Disposal

Triple rinse, puncture, and

dispose of in an approved

landfill or recycling program.

[3][4][7][10][11]

Spill Residue
Dispose of as hazardous

waste.
[1][4]

Unused Product

Use as directed on the label or

dispose of as hazardous

waste.

[6][7][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cdn.nufarm.com/wp-content/uploads/sites/17/2023/03/08145915/00677-Terbuthylazine-500SC.pdf
https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/LABEL_GNF%20TERBUTHYLAZINE%20875%20WG%20HERBICIDE.pdf
https://www.fourseasonsag.com/wp-content/uploads/2022/11/Terbuthylazine-875-WG-E-Label-210x297-1.pdf
https://arxada.co.nz/wp-content/uploads/2018/01/terb500-label.pdf
https://apparentag.com.au/documents/msds/88173-Apparent-Disturb-MSDS_211111.pdf
https://farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-MSDS.pdf
https://npic.orst.edu/health/disposal.html
https://www.farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-Terbuthylazine-500-gl-5915-41-3-SDS.pdf
https://typhoonplantprotection.com/wp-content/uploads/2019/06/TBZ-500-SC-MSDS.pdf
https://farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-MSDS.pdf
https://www.farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-Terbuthylazine-500-gl-5915-41-3-SDS.pdf
https://farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-MSDS.pdf
https://www.farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-Terbuthylazine-500-gl-5915-41-3-SDS.pdf
https://farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-MSDS.pdf
https://farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-MSDS.pdf
https://typhoonplantprotection.com/wp-content/uploads/2019/06/TBZ-500-SC-MSDS.pdf
https://farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-MSDS.pdf
https://www.austcrop.com.au/wp-content/uploads/ACP-Terbuthylazine-875-WG-Herbicide.pdf
https://typhoonplantprotection.com/wp-content/uploads/2023/07/TBZ-500SC-SDS.pdf
https://www.austcrop.com.au/wp-content/uploads/ACP-Terbuthylazine-875-WG-Herbicide.pdf
https://typhoonplantprotection.com/wp-content/uploads/2019/06/TBZ-500-SC-MSDS.pdf
https://typhoonplantprotection.com/wp-content/uploads/2019/06/TBZ-500-SC-MSDS.pdf
https://farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-MSDS.pdf
https://typhoonplantprotection.com/wp-content/uploads/2019/06/TBZ-500-SC-MSDS.pdf
https://farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-MSDS.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/17/2023/03/08145915/00677-Terbuthylazine-500SC.pdf
https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/LABEL_GNF%20TERBUTHYLAZINE%20875%20WG%20HERBICIDE.pdf
https://www.fourseasonsag.com/wp-content/uploads/2022/11/Terbuthylazine-875-WG-E-Label-210x297-1.pdf
https://www.farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-Terbuthylazine-500-gl-5915-41-3-SDS.pdf
https://farmag.co.za/wp-content/uploads/2018/09/Terbuthylazine-500-SC-MSDS.pdf
https://typhoonplantprotection.com/wp-content/uploads/2023/07/TBZ-500SC-SDS.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/17/2023/03/08145915/00677-Terbuthylazine-500SC.pdf
https://agpro.co.nz/downloads/sds-agpro-terbuthylazine-500-w1zpd.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols Cited
The disposal procedures outlined above are based on standard safety protocols and

information derived from Safety Data Sheets (SDS) for terbuthylazine-containing products.

These are not experimental protocols but established guidelines for safe handling and waste

management.

Logical Workflow for Terbuthylazine Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of terbuthylazine waste.
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Terbuthylazine Waste Generated

Identify Waste Type

Unused/Unwanted Product

Product

Empty Container

Container

Spill/Contaminated Material

Spill

Can it be used
according to the label?

Triple Rinse Container Contain Spill

Use product as per
label instructions

Yes

Dispose as
Hazardous Waste

No

Disposal Complete

Contact EHS/Licensed
Waste Contractor

Collect Rinsate for Use

Puncture and Flatten
Container

Dispose in Approved
Landfill or Recycle

Collect Contaminated
Material

Click to download full resolution via product page

Caption: Workflow for the safe disposal of terbuthylazine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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